Cas no 945244-29-1 (5-Bromo-2-fluoro-4-methylaniline)

• Product Name: 5-Bromo-2-fluoro-4-methylaniline
• CAS No: 945244-29-1
• MF: C₇H₇BrFN
• MW: 204.03958439827
• MDL: MFCD11504886
• CID: 857394
• Update Time: 2025-05-27

5-Bromo-2-fluoro-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-2-FLUORO-4-METHYLANILINE
• 5-bromo-2-fluoro-4-methylbenzenamine
• (5-Bromo-2-fluoro-4-methylphenyl)amine
• 5-Bromo-2-fluoro-4-methyl-phenylamine
• VPENPNZYTNWJNP-UHFFFAOYSA-N
• 5-bromo-2-fluoro-4-methylphenylamine
• FCH1404137
• AS00121
• PC10501
• SY036597
• AX8229569
• ST24023917
• V9444
• 5-Bromo-2-fluoro-4-methylbenzenamine (ACI)
• 5-Bromo-2-fluoro-4-methylaniline

• MDL： MFCD11504886
• Inchi： 1S/C7H7BrFN/c1-4-2-6(9)7(10)3-5(4)8/h2-3H,10H2,1H3
• InChI Key： VPENPNZYTNWJNP-UHFFFAOYSA-N
• SMILES： FC1C(N)=CC(Br)=C(C)C=1

Computed Properties

• Exact Mass: 202.97500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.589
• Boiling Point: 244 ºC
• Flash Point: 101 ºC
• PSA: 26.02000
• LogP: 3.06000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 5-Bromo-2-fluoro-4-methylaniline

Comprehensive Overview of 5-Bromo-2-fluoro-4-methylaniline (CAS No. 945244-29-1)

5-Bromo-2-fluoro-4-methylaniline (CAS No. 945244-29-1) is a halogenated aromatic amine with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its bromine and fluorine substituents, is a versatile intermediate in organic synthesis. Its unique structure makes it valuable for constructing complex molecules, particularly in the development of active pharmaceutical ingredients (APIs) and specialty chemicals. Researchers frequently explore its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern drug discovery.

The growing demand for fluorinated compounds in medicinal chemistry has heightened interest in 5-Bromo-2-fluoro-4-methylaniline. Fluorine's ability to enhance bioavailability and metabolic stability makes this compound a hotspot for drug design. Recent trends in AI-driven molecular modeling and high-throughput screening have further amplified its relevance, as computational tools predict its potential in targeting kinase inhibitors and GPCR modulators. Additionally, its role in agrochemical innovation, particularly in developing herbicides and pesticides, aligns with the global push for sustainable agriculture.

From a synthetic perspective, CAS No. 945244-29-1 is often synthesized via electrophilic aromatic substitution or Sandmeyer reactions. Its electron-withdrawing and electron-donating groups create a balanced reactivity profile, enabling selective functionalization. This property is critical for structure-activity relationship (SAR) studies, where minor modifications can drastically alter biological activity. Laboratories worldwide prioritize its use in parallel synthesis and combinatorial chemistry, leveraging its scaffold to generate diverse compound libraries.

Environmental and safety considerations are also paramount when handling 5-Bromo-2-fluoro-4-methylaniline. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) and fume hoods are recommended during synthesis. The compound's stability under ambient conditions and compatibility with common organic solvents (e.g., DMF, THF) facilitate its integration into industrial workflows. Regulatory compliance, such as REACH and FDA guidelines, ensures its safe use in GMP manufacturing.

Market analysts note increasing procurement of 945244-29-1 by contract research organizations (CROs) and pharmaceutical giants. Its inclusion in patent filings for anticancer and antiviral agents underscores its commercial potential. For suppliers, optimizing purity (>98%) and batch-to-batch consistency is critical to meet industry standards. Emerging green chemistry protocols, such as catalytic bromination, aim to reduce waste in its production, aligning with ESG (Environmental, Social, and Governance) goals.

In summary, 5-Bromo-2-fluoro-4-methylaniline (CAS No. 945244-29-1) bridges cutting-edge science and industrial demand. Its multifaceted applications in drug discovery, material science, and agrochemicals position it as a cornerstone of modern synthetic chemistry. As precision medicine and sustainable chemistry gain traction, this compound will likely remain a focal point for innovation.